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Compound of Interest

Compound Name: NRX-103095

Cat. No.: B10854704

For Researchers, Scientists, and Drug Development Professionals

Abstract

NRX-103095 is a small molecule enhancer of the protein-protein interaction (PPI) between [3-
catenin and its cognate E3 ubiquitin ligase, SCFB-TrCP. Functioning as a "molecular glue,"
NRX-103095 promotes the ubiquitination and subsequent proteasomal degradation of mutant
-catenin. This technical guide provides a comprehensive overview of NRX-103095, including
its mechanism of action, key quantitative data, detailed experimental protocols for its
characterization, and visualizations of the relevant biological pathways and experimental
workflows. This document is intended to serve as a valuable resource for researchers in
oncology, chemical biology, and drug discovery focused on targeting the Wnt/[3-catenin
signaling pathway.

Introduction

The Wnt/B-catenin signaling pathway plays a crucial role in embryonic development and adult
tissue homeostasis. Aberrant activation of this pathway, often due to mutations in 3-catenin that
prevent its degradation, is a hallmark of numerous cancers, including colorectal and
hepatocellular carcinomas. (3-catenin stability is tightly regulated by a destruction complex that
includes the E3 ligase SCFB-TrCP, which targets phosphorylated 3-catenin for ubiquitination
and proteasomal degradation.
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NRX-103095 (CAS: 2763260-38-2) has been identified as a potent enhancer of the interaction
between phosphorylated (-catenin and 3-TrCP. By stabilizing this interaction, NRX-103095
facilitates the ubiquitination and degradation of oncogenic mutant (3-catenin, representing a
promising therapeutic strategy for Wnt-driven cancers.

Physicochemical Properties

Property Value

CAS Number 2763260-38-2
Molecular Formula C22H16Cl2F3N303S
Molecular Weight 530.34 g/mol

Quantitative Data

The following table summarizes the key quantitative data for NRX-103095 as reported in the
primary literature.

Parameter Description Value Reference

Half-maximal effective
concentration for
enhancing the binding
ECso 163 nM [1]
of pSer33/Ser37 [3-
catenin peptide to (-

TrCP.

Half-maximal
degradation
concentration in a
DCso ) ~1 yM [1]
cellular assay using
an engineered mutant

[-catenin.

Mechanism of Action
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NRX-103095 acts as a molecular glue, binding to a cryptic pocket at the interface of
phosphorylated -catenin and the substrate receptor 3-TrCP. This binding event stabilizes the
transient interaction between the E3 ligase and its substrate, thereby increasing the efficiency
of ubiquitin transfer to 3-catenin. The polyubiquitinated [3-catenin is then recognized and
degraded by the 26S proteasome.
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Caption: Mechanism of NRX-103095 action.
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Experimental Protocols
AlphaScreen Assay for B-catenin:B-TrCP Interaction

This assay quantitatively measures the enhancement of the interaction between
phosphorylated B-catenin and B-TrCP in the presence of NRX-103095.

Click to download full resolution via product page
Caption: AlphaScreen experimental workflow.
Methodology:
o Reagent Preparation:

Synthesize or procure biotinylated pSer33/Ser37 (3-catenin peptide (residues 17-48).

[e]

[e]

Express and purify GST-tagged B-TrCP.

Prepare a serial dilution of NRX-103095 in DMSO, followed by dilution in assay buffer
(e.g., 25 mM HEPES pH 7.5, 100 mM NaCl, 0.1% BSA, 0.05% Tween-20).

o

o

Reconstitute AlphaScreen Streptavidin Donor beads and Anti-GST Acceptor beads in the
manufacturer-recommended buffer.

o Assay Procedure:

o In a 384-well plate, add the (3-catenin peptide, B-TrCP, and the NRX-103095 dilution

series.
o Incubate the mixture for 1 hour at room temperature to allow for complex formation.

o Add the AlphaScreen beads to the wells.
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o Incubate for another 1-2 hours at room temperature in the dark.

o Data Acquisition and Analysis:
o Read the plate using an AlphaScreen-compatible plate reader.

o Plot the AlphaScreen signal against the logarithm of the NRX-103095 concentration and fit
the data to a four-parameter logistic equation to determine the ECso value.

In Vitro Ubiquitination Assay

This assay assesses the ability of NRX-103095 to enhance the ubiquitination of 3-catenin by
the SCFB-TrCP complex.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10854704#nrx-103095-cas-number-2763260-38-2-
details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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